Cas no 4117-11-7 ((9Z)-heptadeca-1,9-diene-4,6-diyn-3-one)

(9Z)-heptadeca-1,9-diene-4,6-diyn-3-one Properties

Names and Identifiers

• (Z)-1,9-Heptadecadiene-4,6-diyn-3-one
• (9Z)-heptadeca-1,9-diene-4,6-diyn-3-one
• NS00094446
• 1,9-Heptadecadiene-4,6-diyn-3-one, (Z)-
• DTXSID10194101
• NCI60_018631
• Panaxynone
• 4117-11-7
• Falcarinone
• 1,9Z-heptadecadien-4,6-diyn-3-one
• NSC-653380
• Q27106601
• Falcarinon
• (Z)-Heptadeca-1,9-dien-4,6-diyn-3-one
• (9Z)-heptadeca-1,9-dien-4,6-diyn-3-one
• CHEMBL1973480
• UQEBOJRXTNLPKZ-KHPPLWFESA-N
• C08451
• (Z)-heptadeca-1,9Z-dien-4,6-diyn-3-one
• LMFA12000336
• AC1NQY45
• NSC653380
• CHEBI:4973
• 1,9-Heptadecadiene-4,6-diyn-3-one, (9Z)-
• +Expand

• InChIKey： UQEBOJRXTNLPKZ-KHPPLWFESA-N
• Inchi： InChI=1S/C17H22O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)4-2/h4,10-11H,2-3,5-9,12H2,1H3/b11-10-
• SMILES： CCCCCCCC=CCC#CC#CC(=O)C=C

Computed Properties

• Exact Mass: 242.16716
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 242.167065
• Heavy Atom Count: 18
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.497
• Boiling Point: 342.9°C at 760 mmHg
• Flash Point: 141.5°C
• Density: 0.926

Related Categories

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